Cas no 952029-48-0 (trans-3-(boc-aminomethyl)cyclobutanol)

• Product Name: trans-3-(boc-aminomethyl)cyclobutanol
• CAS No: 952029-48-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD16660647
• CID: 1985327
• PubChem ID: 22408693
• Update Time: 2025-07-21

trans-3-(boc-aminomethyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [(trans-3-hydroxycyclobutyl)methyl]carbamate
• carbamic <wbr>
• LogP
• trans-3-(Boc-aMinoMethyl)cyclobutanol
• tert-Butyl ((3-hydroxycyclobutyl)methyl)carbamate
• cis-3-(Boc-Aminomethyl)cyclobutanol
• tert-butyl N-[(3-hydroxycyclobutyl)methyl]carbamate
• tert-Butyl ((cis-3-hydroxycyclobutyl)methyl)carbamate
• tert-Butyl ((trans-3-hydroxycyclobutyl)methyl)carbamate
• tert-butyl (3-hydroxycyclobutyl)methylcarbamate
• 3-[(Boc-amino)methyl]-cyclobutanol
• tert-Butyl [(3-hydroxycyclobutyl)methyl]carbamate
• tert-Butyl [(cis-3-Hydroxycyclobutyl)methyl]c
• tert-butyl (trans-3-hydroxycyclobutyl)methylcarbamate
• Carbamic acid, [(3-hydroxycyclobutyl)methyl]-, 1,1-dimethylethyl ester (9CI)
• SY108485
• TERT-BUTYL N-{[(1S,3S)-3-HYDROXYCYCLOBUTYL]METHYL}CARBAMATE
• MFCD16660648
• 952029-48-0
• AS-34563
• tert-Butyl((trans-3-hydroxycyclobutyl)methyl)carbamate
• EN300-321463
• EN300-2007681
• (3-Hydroxy-cyclobutylmethyl)-carbamic acid tert-butyl ester
• SCHEMBL2394496
• SY099918
• 917827-92-0
• EN300-94861
• 3-[(Boc-amino)methyl]cyclobutanol
• CS-W006787
• SY099917
• cis-3-[(Boc-amino)methyl]cyclobutanol
• TERT-BUTYL N-{[(1R,3R)-3-HYDROXYCYCLOBUTYL]METHYL}CARBAMATE
• Y10028
• tert-butyl(trans-3-hydroxycyclobutyl)methylcarbamate
• F2147-4240
• SCHEMBL14401430
• SB12375
• PXNMQSMWUFXYNE-UHFFFAOYSA-N
• MFCD16660647
• CNB02948
• DB-027059
• trans-3-[(Boc-amino)methyl]cyclobutanol
• DS-7008
• AS-34564
• 167081-41-6
• tert-Butyl [(cis-3-Hydroxycyclobutyl)methyl]carbamate
• Z1269236723
• 3-(N-BOC-aminomethyl)-cyclobutanol
• CS-0049733
• AKOS025290202
• PXNMQSMWUFXYNE-ZKCHVHJHSA-N
• PXNMQSMWUFXYNE-OCAPTIKFSA-N
• CS-0047814
• MFCD13659430
• AKOS025290203
• SCHEMBL14401429
• SCHEMBL16838889
• AKOS015151112
• DTXSID20625552
• trans-3-(boc-aminomethyl)cyclobutanol

• MDL： MFCD16660647
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-7-4-8(12)5-7/h7-8,12H,4-6H2,1-3H3,(H,11,13)
• InChI Key： PXNMQSMWUFXYNE-UHFFFAOYSA-N
• SMILES： OC1CC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.1

Additional information on trans-3-(boc-aminomethyl)cyclobutanol

Research Briefing on trans-3-(Boc-aminomethyl)cyclobutanol (CAS: 952029-48-0) in Chemical Biology and Pharmaceutical Applications

trans-3-(Boc-aminomethyl)cyclobutanol (CAS: 952029-48-0) is a cyclobutane-based intermediate that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its Boc-protected aminomethyl group and hydroxyl functionality, serves as a critical building block for the synthesis of complex molecules, particularly in the development of protease inhibitors, kinase modulators, and other bioactive agents. Recent studies have highlighted its role in the optimization of drug-like properties, including improved metabolic stability and target binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of trans-3-(Boc-aminomethyl)cyclobutanol as a key intermediate in the synthesis of novel cyclobutane-containing HIV-1 protease inhibitors. The study demonstrated that the rigid cyclobutane scaffold, when functionalized with the Boc-aminomethyl group, significantly enhanced the inhibitors' binding affinity to the protease active site, reducing off-target effects. The compound's synthetic accessibility and stereochemical purity (≥98% ee) were also emphasized as advantages for scalable production.

Another groundbreaking application was reported in ACS Chemical Biology, where the compound was utilized to develop covalent inhibitors targeting KRAS G12C, a notorious oncogenic protein. The cyclobutanol moiety facilitated the design of a covalent warhead that selectively bound to the mutant cysteine residue, while the Boc-aminomethyl group allowed for further derivatization to improve pharmacokinetic properties. This approach led to a lead compound with sub-nanomolar potency in vitro and robust tumor regression in xenograft models.

From a synthetic chemistry perspective, advances in asymmetric catalysis have streamlined the production of trans-3-(Boc-aminomethyl)cyclobutanol. A 2024 Nature Catalysis paper detailed a nickel-catalyzed [2+2] cycloaddition method that achieved >90% yield and 99% enantiomeric excess, addressing previous challenges in stereocontrol. This methodological breakthrough is expected to accelerate the adoption of this intermediate in industrial-scale drug development.

Ongoing clinical trials (e.g., NCT05512323) are evaluating drugs incorporating this pharmacophore for oncology and antiviral indications. Early-phase results suggest favorable safety profiles, with the cyclobutane core mitigating hepatotoxicity risks associated with traditional scaffolds. However, researchers caution that the Boc-deprotection kinetics in vivo require further optimization to prevent premature cleavage in certain biological matrices.

In conclusion, trans-3-(Boc-aminomethyl)cyclobutanol represents a strategically valuable intermediate with demonstrated utility across multiple therapeutic areas. Its unique stereoelectronic properties continue to inspire novel drug design paradigms, particularly in targeted covalent inhibitor development. Future research directions may focus on expanding its applications to RNA-targeting small molecules and proteolysis-targeting chimeras (PROTACs), where its constrained geometry could offer distinct advantages.